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Compound of Interest

Compound Name: Methyl nicotinate 1-oxide
CAS No.: 15905-18-7
Cat. No.: B102424
Get Quote
. J

Executive Summary

Methyl nicotinate 1-oxide (MNO), also known as methyl nicotinate N-oxide, is a critical
metabolite and synthetic intermediate in the study of pyridine-based pharmaceuticals.[1] As the
N-oxidized derivative of methyl nicotinate, it serves as a model for understanding the oxidative
metabolism of nicotinate drugs and as a precursor for functionalizing the pyridine ring at the 2-
and 6-positions.[1] This guide provides a comprehensive spectroscopic profile of MNO,
synthesizing data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS) to establish a definitive characterization framework.[1]

Chemical Identity and Physicochemical Properties

Before spectroscopic analysis, verification of the analyte's fundamental properties is essential
for handling and sample preparation.[1]
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Property Description
IUPAC Name 3-(Methoxycarbonyl)pyridine 1-oxide
CAS Registry Number 15905-18-7

Molecular Formula

Molecular Weight 153.14 g/mol

Appearance White to off-white crystalline solid

165.5 — 167.4 °C (Recent Lit.); Historical range

Melting Point
148-149 °C [1][2]

Soluble in DMSO, Methanol, Chloroform; slightly

Solubilit
Y soluble in water.[2]

Synthesis and Preparation Protocol

To ensure spectroscopic data correlates to a pure standard, the following synthesis protocol
using m-chloroperoxybenzoic acid (m-CPBA) is recommended. This method minimizes over-
oxidation and simplifies purification compared to

/acetic acid methods.

Experimental Workflow

» Dissolution: Dissolve methyl nicotinate (1.0 eq) in dichloromethane (DCM).

o Oxidation: Add m-CPBA (1.2 eq) portion-wise at 0 °C to control the exotherm.

e Reaction: Stir at room temperature for 12—16 hours. Monitor by TLC (MeOH:DCM 1:9).
e Workup: Wash with saturated

to remove m-chlorobenzoic acid byproduct.[1]

 Purification: Recrystallize from acetone/methanol or purify via silica gel chromatography.
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Figure 1: Synthetic workflow for the preparation of Methyl Nicotinate 1-Oxide.

Vibrational Spectroscopy (IR)

Infrared spectroscopy provides the first line of evidence for N-oxidation. The appearance of the
N-O stretching vibration and the retention of the ester carbonyl are diagnostic.[1]

Key Diagnostic Bands

The N-oxide moiety introduces a strong dipole, resulting in intense stretching vibrations.[1]

Wavenumber (
Functional Group Assignment & Notes

)

Strong stretching vibration.[1]
Shifts slightly higher compared

C=0 (Ester) 1723 -1730 to the free base due to
electron withdrawal by the N-
oxide.[1]

Aromatic ring skeletal
C=C/C=N 1575 - 1600 o
vibrations.[1]

Diagnostic. Strong band
N-O (Stretch) 1240 - 1300 characteristic of
heteroaromatic N-oxides.

Characteristic deformation

N-O (Bend) 830 — 850 -
ana.

C—H (Aromatic) 3063 Weak stretching vibration.

Interpretation: The presence of the band at ~1250
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(N—O stretch) combined with the ester carbonyl at ~1723
confirms the integrity of the ester during oxidation [3].

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural confirmation. N-oxidation induces characteristic
chemical shift changes in the pyridine ring due to the mesomeric donation of oxygen's lone pair
into the ring (shielding C2/C4) and the inductive withdrawal (deshielding C2/C6).

H NMR Analysis (DMSO- )

Comparison of Methyl Nicotinate 1-Oxide with its precursor, Methyl Nicotinate.
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Chemical Shift

Proton ( Coupling ( Shift Effect (

... Multiplicity
Position , Hz)

) vs. Precursor
» Ppm)

Upfield (~0.7
ppm). Shielded
by mesomeric
effect of N-O.[1]

H-2 8.50 - 8.53 Singlet (s) -

Upfield (~0.5
ppm). Shielded
by mesomeric
effect.[1]

H-6 8.42 — 8.45 Doublet (d)

Upfield (~0.5

ppm). Shielded
H-4 7.75-7.80 Doublet (d) by mesomeric

effect at para

position.[1]

Downfield (~0.1
ppm).[1]

H-5 7.55-7.60 dd Inductive effect
dominates at

meta position.[1]

-OCH 3.90 - 3.95 Singlet (s) - Minimal change.

Mechanistic Insight: In pyridine N-oxides, the oxygen atom acts as both an electron withdrawer
(induction) and an electron donor (resonance).[1] Resonance dominates at the

(2,[1]6) and
(4) positions, causing significant upfield shifts relative to the unoxidized pyridine.[1] The

(3,[1]5) positions are less affected by resonance and slightly deshielded by induction [4].[1]

Mass Spectrometry (MS)
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Mass spectrometry reveals a distinct fragmentation pattern driven by the labile N—O bond.

Fragmentation Pathway[3]

¢ Molecular lon (

): m/z 153.

e Primary Loss (

): Loss of oxygen is the hallmark of N-oxides, generating the protonated methyl nicotinate

radical cation (m/z 137).

e Secondary Loss (

): Loss of the methoxy group (

) from the ester, yielding the nicotinoyl cation (m/z 106).

o Tertiary Loss (

): Loss of the entire ester group (

), yielding the pyridinium ion (m/z 78).

Ester Cleavage (M-16-31)
m/z 106

Molecular lon (M+)
m/z 153
[CTH7NO3]+

O (16 Da)

Deoxygenation (M-16)
m/z 137
[CTH7NO2]+

OMe (31 Da) \« COOMe (59 Da)

Pyridine Ring (M-16-59)

[C6HANO]+

[C5HAN]+
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Figure 2: Proposed fragmentation pathway for Methyl Nicotinate 1-Oxide under Electron
Impact (EI).

UV-Vis Spectroscopy[1][4][5]
e Absorption Maxima (

): ~254—-260 nm (in Methanol).

e Characteristics: The

transition of the N-oxide moiety typically results in a band around 254 nm, often more intense
than the corresponding band in the parent pyridine due to extended conjugation involving the
N-oxide oxygen [5].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Analysis of Methyl Nicotinate 1-Oxide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102424/docs#spectroscopic-analysis-of-methyl-
nicotinate-1-oxide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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